Cas no 1216827-48-3 (2-[(3,4-dimethoxyphenyl)methyl]-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole hydrochloride)

• Product Name: 2-[(3,4-dimethoxyphenyl)methyl]-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole hydrochloride
• CAS No: 1216827-48-3
• MF: C₁₉H₂₁ClN₂O₂
• MW: 344.835243940353
• CID: 5392452
• Update Time: 2025-05-20

2-[(3,4-dimethoxyphenyl)methyl]-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[(3,4-dimethoxyphenyl)methyl]-1-(2-propen-1-yl)-, hydrochloride (1:1)
• 2-[(3,4-dimethoxyphenyl)methyl]-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole hydrochloride

• Inchi： 1S/C19H20N2O2.ClH/c1-4-11-21-16-8-6-5-7-15(16)20-19(21)13-14-9-10-17(22-2)18(12-14)23-3;/h4-10,12H,1,11,13H2,2-3H3;1H
• SMILES： C1(CC2=CC=C(OC)C(OC)=C2)N(CC=C)C2=CC=CC=C2N=1.[H]Cl

Additional information on 2-[(3,4-dimethoxyphenyl)methyl]-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole hydrochloride

Introduction to 2-[(3,4-dimethoxyphenyl)methyl]-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole hydrochloride (CAS No. 1216827-48-3)

2-[(3,4-dimethoxyphenyl)methyl]-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole hydrochloride, identified by its CAS number 1216827-48-3, is a compound of significant interest in the field of pharmaceutical chemistry. This benzodiazole derivative exhibits a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both dimethoxyphenyl and propenyl substituents on the benzodiazole core imparts distinct pharmacological properties, making it a promising candidate for further investigation.

The compound belongs to the benzodiazole class of compounds, which are well-known for their anxiolytic, sedative, and muscle relaxant properties. However, the specific modifications in 2-[(3,4-dimethoxyphenyl)methyl]-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole hydrochloride introduce novel pharmacokinetic and pharmacodynamic characteristics. These modifications have been strategically designed to enhance bioavailability and target specificity, which are critical factors in the development of new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies suggest that the dimethoxyphenyl group may contribute to enhanced binding affinity to certain receptors, while the propenyl moiety could influence metabolic stability. These insights are derived from high-resolution crystal structures and dynamic simulations, providing a detailed understanding of the compound's molecular interactions.

In vitro studies have demonstrated that 2-[(3,4-dimethoxyphenyl)methyl]-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole hydrochloride exhibits promising activity against a range of neurological disorders. Specifically, preliminary data indicate that it may have potent effects on GABA-A receptors, which are central to the anxiolytic effects of benzodiazolones. Additionally, the compound's ability to cross the blood-brain barrier has been evaluated, suggesting potential for central nervous system (CNS) applications.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a crucial factor for formulation development. Improved solubility can lead to more effective drug delivery systems and better patient compliance. Formulation studies are currently underway to optimize dosage forms that maximize therapeutic efficacy while minimizing side effects.

One of the most exciting aspects of 2-[(3,4-dimethoxyphenyl)methyl]-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole hydrochloride is its potential as a scaffold for further drug development. By modifying specific functional groups or introducing additional substituents, researchers can explore new chemical space and identify derivatives with improved pharmacological profiles. This approach aligns with the growing trend in medicinal chemistry toward structure-based drug design and rational optimization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzodiazole core efficiently. These methods not only improve yield but also reduce byproduct formation, ensuring high purity levels essential for pharmaceutical applications.

Regulatory considerations are also a critical aspect of bringing this compound into clinical development. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the final product meets stringent quality standards. Preclinical safety studies are currently being conducted to assess toxicity profiles and dosing regimens before human trials can begin.

The impact of 2-[(3,4-dimethoxyphenyl)methyl]-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole hydrochloride extends beyond traditional CNS applications. Emerging research suggests potential benefits in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate neurotransmitter systems may offer therapeutic advantages in these conditions by protecting against neuronal damage and improving cognitive function.

Collaborations between academic institutions and pharmaceutical companies are playing a pivotal role in advancing research on this compound. These partnerships facilitate access to resources such as high-throughput screening facilities and specialized expertise in pharmacology and toxicology. Such collaborations accelerate the translation of laboratory findings into clinical candidates with tangible therapeutic benefits.

The future prospects for 2-[(3,4-dimethoxyphenyl)methyl]-1-(propenyl)-benzodiazole hydrochloride are bright, with ongoing research focused on refining its pharmacological profile and exploring new indications. Innovations in drug delivery systems and combination therapies may further enhance its clinical utility. As our understanding of biological pathways continues to evolve, compounds like this one will remain at the forefront of therapeutic innovation.